Cas no 94628-91-8 (Urea,1,1'-p-phenylenebis[3-methyl- (7CI))
94628-91-8 structure
Product Name:Urea,1,1'-p-phenylenebis[3-methyl- (7CI)
CAS No:94628-91-8
MF:C10H14N4O2
MW:222.243761539459
CID:813394
PubChem ID:349507
Update Time:2025-04-19
Urea,1,1'-p-phenylenebis[3-methyl- (7CI) Chemical and Physical Properties
Names and Identifiers
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- NSC-409297
- 94628-91-8
- AKOS024370685
- Urea), 1,1'-p-phenylenebis-(3-methyl-
- NSC409297
- SCHEMBL10155599
- DTXSID00325220
- ST51006545
- Urea,1,1'-p-phenylenebis[3-methyl- (7CI)
-
- Inchi: 1S/C10H14N4O2/c1-11-9(15)13-7-3-5-8(6-4-7)14-10(16)12-2/h3-6H,1-2H3,(H2,11,13,15)(H2,12,14,16)
- InChI Key: YNKFUFKMBLAHJZ-UHFFFAOYSA-N
- SMILES: O=C(NC)NC1C=CC(=CC=1)NC(NC)=O
Computed Properties
- Exact Mass: 222.11167570g/mol
- Monoisotopic Mass: 222.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 82.3Ų
Urea,1,1'-p-phenylenebis[3-methyl- (7CI) Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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